7-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride

• IUPAC Name: 7-methyl-2,3-dihydro-1H-inden-1-amine;hydrochloride
• InChI: InChI=1S/C10H13N.ClH/c1-7-3-2-4-8-5-6-9(11)10(7)8;/h2-4,9H,5-6,11H2,1H3;1H
• InChI Key: VDABBOLHZDHZOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(CCC2=CC=C1)N.Cl
• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• CAS No.: 168902-72-5

Description

7-Methyl-2,3-dihydro-1H-inden-1-amine hydrochloride is an organic compound with the molecular weight of 183.68. Its IUPAC name is this compound.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13N.ClH/c1-7-3-2-4-8-5-6-9 (11)10 (7)8;/h2-4,9H,5-6,11H2,1H3;1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 183.68. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current literature.

Scientific Research Applications

Synthetic Applications and Structural Properties

One study discusses the synthesis and structural properties of novel substituted thiazolidin-4-ones, which are formed through reactions involving chloral and substituted anilines. This highlights a broader interest in synthesizing and characterizing compounds with potential pharmaceutical applications (Issac & Tierney, 1996).

Biomedical Applications

A review on the synthetic applications of Mannich bases emphasizes their significance in creating a wide variety of natural products and pharmaceuticals. Mannich bases play a vital role in coordination chemistry and the development of metal complexes, indicating a potential area of research for nitrogen-containing compounds (Raju et al., 2023).

Environmental and Analytical Chemistry

The analysis of heterocyclic aromatic amines (HAAs) in various matrices is critical for understanding their biological effects and exposure risks. This includes advanced analytical techniques for sensitive and selective detection, relevant to environmental monitoring and health risk assessment of nitrogen-containing compounds (Teunissen et al., 2010).

Material Science

Research on hydroaminomethylation of oleochemicals presents an overview of developing bio-based products with industrial potential, emphasizing the functionalization of compounds for use in polymer chemistry and as bio-based surface-active agents. This could suggest applications for a variety of nitrogen-containing compounds in material science (Vanbésien et al., 2018).

Pollution Control

A review focusing on the efficient removal of PFAS by amine-functionalized sorbents outlines critical analysis on the development and application of such materials for water treatment. This points to the importance of functional groups, like amines, in designing sorbents for environmental remediation applications (Ateia et al., 2019).

Mechanism of Action

Target of Action

It’s worth noting that indane derivatives, which this compound is a part of, are known to have a broad range of chemical and biological properties .

Mode of Action

Indane derivatives are known to interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Indane derivatives are known to influence a variety of biochemical pathways due to their broad spectrum of biological activity .

Result of Action

Indane derivatives are known to have a wide range of biological activities .